Cas no 66-40-0 (Tetraethylammonium)

• Product Name: Tetraethylammonium
• CAS No: 66-40-0
• MF: C₈H₂₀N
• MW: 130.25110244751
• CID: 963919
• PubChem ID: 5413
• Update Time: 2025-04-19

Tetraethylammonium Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium
• tetraethylazanium
• NCGC00016008-06
• Tetraetilammonio
• [NEt4](+)
• tetraethyl ammonium
• NSC152122
• NCGC00016008-01
• Ethanaminium,N,N-triethyl-, dodeca-.mu.-chlorohexachlorohexatantalate(2-) octahedro (2:1)
• Tetrylammonium
• CHEBI:44296
• GTPL2343
• DB08837
• 66-40-0
• Tetramon
• GTPL4575
• Tetraethylammonium cation
• NEt4(+)
• Q410728
• TETRAETHYLAMMONIUM ION
• InChI=1/C8H20N/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H3/q+
• NCGC00016008-02
• UNII-5AV7G7EIEE
• [14C]-TEA
• C07512
• Tetraetilammonio [Italian]
• CHEMBL9324
• tetraethylamine
• Ammonium, dodeca-.mu.-chlorohexachlorohexatantalate(2-)(2:1), octahedro-
• 5AV7G7EIEE
• NSC-102778
• BDBM50149890
• [14C]TEA
• SCHEMBL16267
• NCGC00162361-01
• DTXSID2045024
• AMMONIUM, TETRAETHYL-
• N,N,N-Triethylethanaminium
• CBXCPBUEXACCNR-UHFFFAOYSA-N
• 4-04-00-00331 (Beilstein Handbook Reference)
• BRN 1738225
• NSC156315
• NS00068416
• NSC-156315
• Lopac-T-2265
• TETRAETHYLAMMONIUM ION(1+)
• Ethanaminium,N,N-triethyl-, acetate
• CCG-205259
• Ethanaminium, N,N,N-triethyl-
• AKOS002264960
• NCGC00016008-03
• STL281844
• Bromide, Tetraethylammonium

• Inchi： 1S/C8H20N/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H3/q+1
• InChI Key： CBXCPBUEXACCNR-UHFFFAOYSA-N
• SMILES： [N+](CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 130.159574642g/mol
• Monoisotopic Mass: 130.159574642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 47.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7930 (rough estimate)
• Boiling Point: 231°C (rough estimate)
• Refractive Index: 1.4525 (estimate)

Tetraethylammonium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts